2-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl 2-fluorobenzoate

• IUPAC Name: [2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)phenyl] 2-fluorobenzoate
• InChI: InChI=1S/C31H20FNO4/c32-22-14-6-5-13-21(22)31(36)37-24-16-8-7-15-23(24)33-29(34)27-25-17-9-1-2-10-18(17)26(28(27)30(33)35)20-12-4-3-11-19(20)25/h1-16,25-28H
• InChI Key: YAIWKEZCRREMTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=CC=C6OC(=O)C7=CC=CC=C7F
• Molecular Formula: C31H20FNO4
• Molecular Weight: 489.5 g/mol

Description

The compound falls into a category of complex organic molecules with potential applications in various fields, including materials science, pharmaceuticals, and diagnostic research. The synthesis and analysis of such compounds are crucial for understanding their chemical behavior, reactivity, and potential applications.

Synthesis Analysis

Synthesis of complex organic compounds like the one mentioned typically involves multi-step organic reactions, including coupling reactions and cyclization processes. For example, the synthesis of "2-[(4-[18F]Fluorobenzoyloxy)methyl]-1,4-naphthalenedione" as a potential imaging agent involves the coupling of fluorobenzoic acid with a naphthoquinone derivative using dicyclohexyl carbodiimide (DCC) (Ackermann et al., 2011). Such methodologies could be relevant for constructing the complex framework of the target compound through strategic functional group manipulations and bond formations.

Molecular Structure Analysis

The determination of the molecular structure of complex compounds often employs techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. For instance, the structure and conformational analysis of "24,26-Dioxo-3,6,14,17-tetraazapentacyclo((21.0.1 1,19 .1 3,6 .1 8,12 .1 14,17 )hexacosan-1(23),8(25),9,11,19,21-hexaene" were elucidated through crystallographic studies, showcasing the utility of such techniques in understanding the 3D arrangement of atoms within a molecule (Sony et al., 2003).

Scientific Research Applications

Medicinal Chemistry and Drug Design

Fluorobenzoates and benzothiazoles derivatives exhibit a wide range of biological activities, making them valuable in the development of new therapeutic agents. For example, fluorinated benzothiazoles have been investigated for their antitumor properties, demonstrating potent and selective inhibitory activity against cancer cell lines, including lung, colon, and breast cancer. Similarly, coumarin piperazine and piperidine derivatives have shown promise as multireceptor atypical antipsychotics, highlighting the potential of fluorinated compounds in CNS disorder treatments (Hutchinson et al., 2001) (Chen et al., 2013).

Imaging Agents for Diagnostic Applications

Derivatives of fluorobenzoates have been synthesized and evaluated as potential positron emission tomography (PET) radiotracers. These compounds, such as 18F-labeled benzoxazole derivatives, have shown high affinity for β-amyloid plaques in Alzheimer's disease, demonstrating the importance of fluorinated compounds in developing imaging agents for diagnosing neurodegenerative disorders (Seimbille et al., 2005) (Cui et al., 2012).

Molecular Sensing and Environmental Monitoring

Research into zirconium-based metal-organic frameworks (MOFs) for the recognition and sensing of polychlorinated dibenzo-p-dioxins (PCDDs) showcases the potential application of fluorinated compounds in environmental monitoring. These materials exhibit high sensing ability, demonstrating the versatility of fluorinated and heterocyclic compounds in developing sensitive and selective sensors for hazardous pollutants (Wang et al., 2019).